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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylpropane

Cat. No.: B1593978

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
1,2-Dibromo-2-methylpropane (CAS No. 594-34-3). The information is intended to support
safe laboratory practices and risk assessment for professionals in research and development.

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 1,2-Dibromo-2-
methylpropane. These values are essential for understanding its behavior under various
laboratory conditions.
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Property

Value

Molecular Formula

CaHsBr2

Molecular Weight 215.91 g/mol [1]
Appearance Colorless liquid[2]

Boiling Point 148-150 °C at 763 mmHg[1]
Density 1.75 g/mL at 25 °C[1]

Vapor Pressure

15 mmHg at 20 °CJ[1]

Vapor Density

7.5 (vs air)[1]

Flash Point

> 110 °C (> 230 °F) - closed cup|[2]

Solubility

Slightly soluble in water[2]

Refractive Index

n20/D 1.5093 (lit.)[1]

Section 2: Hazard Identification and Toxicological

Data

1,2-Dibromo-2-methylpropane is classified as a hazardous chemical with multiple routes of

exposure leading to adverse health effects. It is crucial to understand these hazards to

implement appropriate safety measures.
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Hazard Classification Description

Acute Toxicity (Oral) Category 4 - Harmful if swallowed.[2][3]

Acute Toxicity (Dermal) Category 4 - Harmful in contact with skin.[2][3]
Acute Toxicity (Inhalation) Category 4 - Harmful if inhaled.[2][3]

Skin Corrosion/Irritation Category 2 - Causes skin irritation.[2][3]
Serious Eye Damage/Irritation Category 2 - Causes serious eye irritation.[2][3]
Carcinogenicity Category 2 - Suspected of causing cancer.[2][3]

. L ) Category 3 - May cause respiratory irritation.[2]
Specific Target Organ Toxicity (Single Exposure) 3]

Quantitative Toxicological Data:

Specific LD50 and LC50 values for 1,2-Dibromo-2-methylpropane are not readily available in
the searched literature. The toxicological properties have not been fully investigated.[2][4] For
structurally related compounds, the following data has been reported:

e 2-Bromo-2-methylpropane (CAS 507-19-7): LD50 Intraperitoneal - Rat - 1,250 mg/kg; LD50
Intraperitoneal - Mouse - 4,400 mg/kg[5]

e 1-Bromo-2-methylpropane (CAS 78-77-3): LD50 Intraperitoneal - mouse - 1,660 mg/kg|[6]

It is important to note that these values are for related but different chemical entities and should
be used with caution for risk assessment of 1,2-Dibromo-2-methylpropane.

Section 3: Experimental Protocols for Safe Handling
and Disposal

Adherence to strict experimental protocols is paramount when working with 1,2-Dibromo-2-
methylpropane due to its hazardous nature.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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Personal Protective Equipment (PPE) Protocol

Evacuate immediate area and alert others.

v

Ensure adequate ventilation.
(Use fume hood if spill is contained within).

v

Don appropriate PPE
(respirator, gloves, goggles, protective clothing).

v

Contain the spill with inert absorbent material
(e.g., vermiculite, sand).

v

Carefully collect absorbed material using non-sparking tools
and place in a sealed, labeled container for disposal.

v

Decontaminate the spill area with a suitable solvent
followed by soap and water.

v

Dispose of waste as hazardous material
in accordance with local regulations.

v

Report the incident to the appropriate safety officer.
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Proposed Carcinogenic Pathway of Halogenated Hydrocarbons

1,2-Diby } DNA Adduct Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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